molecular formula C20H23FN4O B5477591 7-(3-fluorobenzoyl)-2-methyl-4-pyrrolidin-1-yl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine

7-(3-fluorobenzoyl)-2-methyl-4-pyrrolidin-1-yl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine

Cat. No.: B5477591
M. Wt: 354.4 g/mol
InChI Key: RCLXWQFSAVQLFO-UHFFFAOYSA-N
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Description

Typically, the description of a chemical compound includes its molecular formula, structure, and the type of reactions it undergoes . It may also include information about its occurrence in nature or its synthesis in the laboratory .


Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound . The synthesis process can vary greatly depending on the complexity of the molecule .


Molecular Structure Analysis

The molecular structure of a compound is determined by various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography . These techniques provide information about the arrangement of atoms within the molecule .


Chemical Reactions Analysis

This involves studying the various chemical reactions that the compound can undergo . This can provide insights into the reactivity of the compound and its potential uses .


Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity . These properties can provide insights into how the compound behaves under different conditions .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems . This is particularly relevant for compounds that have therapeutic uses .

Safety and Hazards

The safety and hazards associated with a compound are determined through toxicological studies . These studies can provide information about the potential risks associated with handling or exposure to the compound .

Future Directions

Future directions in the study of a compound could involve exploring new synthesis methods, investigating new reactions, or studying its potential applications .

Properties

IUPAC Name

(3-fluorophenyl)-(2-methyl-4-pyrrolidin-1-yl-5,6,8,9-tetrahydropyrimido[4,5-d]azepin-7-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H23FN4O/c1-14-22-18-8-12-25(20(26)15-5-4-6-16(21)13-15)11-7-17(18)19(23-14)24-9-2-3-10-24/h4-6,13H,2-3,7-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RCLXWQFSAVQLFO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=C(CCN(CC2)C(=O)C3=CC(=CC=C3)F)C(=N1)N4CCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23FN4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

354.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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